2-bromo-5-fluoro-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: 2-bromo-5-fluoro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H11BrFN5O/c1-22-8-19-21-14(22)9-3-2-4-10(5-9)20-15(23)11-6-13(16)18-7-12(11)17/h2-8H,1H3,(H,20,23)
• InChI Key: RKVSILYUGPYHII-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC(=CC=C2)NC(=O)C3=CC(=NC=C3F)Br
• Molecular Formula: C15H11BrFN5O
• Molecular Weight: 376.18 g/mol

Description

The compound “2-bromo-5-fluoro-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]pyridine-4-carboxamide” is a complex organic molecule that contains several functional groups. These include a bromine atom, a fluorine atom, a carboxamide group, a pyridine ring, a phenyl ring, and a 1,2,4-triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrogen atoms in the pyridine and triazole rings, as well as the oxygen in the carboxamide group, would introduce polarity into the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The bromine and fluorine atoms could be replaced via nucleophilic substitution reactions. The carboxamide group could be hydrolyzed to produce a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar groups and aromatic rings could impact its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety protocols.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.